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Compound of Interest

Compound Name: N-Acetyl-L-tyrosine

Cat. No.: B512095

For researchers and scientists in the fast-paced world of drug development, adherence to strict
safety protocols is paramount. Proper disposal of laboratory chemicals like N-Acetyl-L-
tyrosine is a critical component of ensuring a safe working environment and minimizing
environmental impact. This guide provides essential, step-by-step procedures for the safe
disposal of N-Acetyl-L-tyrosine, aligning with established safety data.

Immediate Safety and Handling Precautions

N-Acetyl-L-tyrosine is classified as a hazardous substance by the Occupational Safety and
Health Administration (OSHA) and can cause serious eye damage[1][2]. It is a combustible
solid, and fine dust particles suspended in the air can create an explosion hazard[1][3].
Therefore, appropriate personal protective equipment (PPE), including safety glasses, gloves,
and a dust respirator, should be worn when handling this chemical[1][4].

In the event of a spill, it is crucial to avoid generating dust. The spilled material should be
carefully swept up and placed into a suitable, sealed container for disposal[2][5]. It is imperative
to prevent the chemical from entering drains or waterways, as it may increase the biological
oxygen demand (BOD) of water[2][3][4].

Summary of Disposal and Safety Information

While specific quantitative disposal limits are not readily available in the provided safety data
sheets, the following table summarizes the key safety and disposal information for N-Acetyl-L-
tyrosine.
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Parameter Information Source

Considered a hazardous
o substance according to OSHA
Hazard Classification [1][2]
29 CFR 1910.1200. Causes

serious eye damage.

Personal Protective Equipment  Safety glasses, gloves, dust

(PPE) respirator. L]

Avoid breathing dust. Use dry
clean up procedures. Sweep

Spill Cleanup (Solid) up, shovel up, or vacuum up [11[4115]
and place in a clean, dry,

sealable, labeled container.

Vacuum/shovel up and place in
labeled containers for disposal.

Spill Cleanup (Wet) Wash the area with large [4]
amounts of water and prevent

runoff into drains.

Do not allow the product to

enter drains. If contamination

of drains or waterways occurs,
Environmental Precautions advise Emergency Services. [L1[2113114]

May increase the biological

oxygen demand (BOD) of

water.

All waste must be handled in
Disposal Regulations accordance with local, state, [1]

and federal regulations.

Dispose of as unused product.
Container Disposal Handle uncleaned containers [2]

like the product itself.

Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of N-
Acetyl-L-tyrosine waste in a laboratory setting.

( Identify N-Acetyl-L-tyrosine Waste )

Is the waste contaminated?

( )

If not feasible

Y Y
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N-Acetyl-L-tyrosine Disposal Decision Workflow

This procedural guidance is intended to provide a framework for the safe handling and disposal
of N-Acetyl-L-tyrosine. It is essential for all laboratory personnel to be familiar with the specific
safety data sheets for the products they handle and to adhere to the waste disposal regulations
applicable to their institution and location.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. datasheets.scbt.com [datasheets.scbt.com]

o 2. oxfordlabfinechem.com [oxfordlabfinechem.com]

» 3. ajiaminoscience.eu [ajiaminoscience.eu]

e 4. us.cambridgecommodities.com [us.cambridgecommodities.com]
e 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

« To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal of N-
Acetyl-L-tyrosine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b512095#n-acetyl-I-tyrosine-proper-disposal-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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